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Compound of Interest

Compound Name:
3,3-Diphenyl-3H-

benzo[f]chromene

Cat. No.: B1351415 Get Quote

CAS Number: 4222-20-2

This technical guide provides a comprehensive overview of 3,3-Diphenyl-3H-
benzo[f]chromene, a photochromic dye with significant applications in materials science. This

document is intended for researchers, scientists, and professionals in drug development and

related fields, offering detailed information on its properties, synthesis, and photochromic

behavior.

Chemical and Physical Properties
3,3-Diphenyl-3H-benzo[f]chromene, also known as 3,3-Diphenyl-3H-naphtho[2,1-b]pyran, is

a colorless solid organic compound.[1] Its fundamental properties are summarized in the table

below.
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Property Value Reference(s)

CAS Number 4222-20-2 [1]

Molecular Formula C25H18O [2]

Molar Mass 334.41 g/mol [2]

Appearance Colorless solid [1]

Melting Point 160 °C [2]

Boiling Point 511.1 ± 50.0 °C (Predicted) [2]

Density 1.187 ± 0.06 g/cm³ (Predicted) [2]

Flash Point 265.1 °C [2]

Refractive Index 1.679 [2]

Vapor Pressure 4.67E-10 mmHg at 25°C [2]

Spectral Data
The structural elucidation of 3,3-Diphenyl-3H-benzo[f]chromene is supported by various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR: The carbon spectrum provides evidence for the 25 carbon atoms in the molecule.

[3][4]

¹H NMR: The proton NMR spectrum is crucial for confirming the arrangement of aromatic

and pyran ring protons.

Note: While specific peak assignments were not available in the searched literature,

representative spectra can be found through chemical databases.

Infrared (IR) Spectroscopy
The IR spectrum of 3,3-Diphenyl-3H-benzo[f]chromene displays characteristic absorption

bands corresponding to its functional groups. Key absorptions include those for C-H stretching
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of the aromatic rings and the C-O-C stretching of the pyran ring.[5]

Experimental Protocols
Synthesis
A common and efficient method for the synthesis of 3,3-Diphenyl-3H-benzo[f]chromene
involves the acid-catalyzed condensation of a substituted naphthol with a 1,1-diarylprop-2-yn-1-

ol (an alkynol).[6]

General Procedure:

Reactant Preparation: 2-Naphthol and 1,1-diphenyl-prop-2-yn-1-ol are used as the primary

starting materials.[2]

Condensation Reaction: The reactants are heated in a suitable solvent, such as toluene, in

the presence of an acid catalyst like p-toluenesulfonic acid (TsOH).[2]

Reaction Monitoring: The progress of the reaction is monitored using techniques like thin-

layer chromatography (TLC).

Work-up and Purification: Upon completion, the reaction mixture is worked up to remove the

catalyst and any unreacted starting materials. The crude product is then purified, typically by

recrystallization or column chromatography, to yield the pure 3,3-Diphenyl-3H-
benzo[f]chromene.[7]

A detailed, step-by-step experimental protocol with specific reagent quantities and reaction

conditions was not explicitly available in the searched literature for this specific compound.

Photochromism: Mechanism and Properties
3,3-Diphenyl-3H-benzo[f]chromene is a well-known photochromic compound, meaning it

reversibly changes color upon exposure to light.[1] This property is central to its application in

ophthalmic lenses and other light-sensitive materials.[1]

Mechanism of Photochromism
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The photochromic behavior of 3,3-Diphenyl-3H-benzo[f]chromene is based on a reversible

6π electrocyclic ring-opening reaction of the pyran ring upon irradiation with ultraviolet (UV)

light.[7][8] This process leads to the formation of colored, open-ring isomers known as

photomerocyanines.[1] These merocyanine isomers, which can exist as transoid-cis (TC) and

transoid-trans (TT) forms, are responsible for the observed color change, typically to yellow or

red.[8] In the absence of UV light, the molecule thermally reverts to its colorless, closed-ring

form.

Caption: Photochromic mechanism of 3,3-Diphenyl-3H-benzo[f]chromene.

Biological Activity
While the broader class of benzochromene and naphthopyran derivatives has been

investigated for various biological activities, including anticancer and antimicrobial properties,

no specific studies on the biological activity or associated signaling pathways of 3,3-Diphenyl-
3H-benzo[f]chromene were identified in the reviewed literature. Therefore, a signaling

pathway diagram for this specific compound cannot be provided at this time. Research in this

area for this particular molecule is lacking.

Safety and Handling
Based on available safety data, 3,3-Diphenyl-3H-benzo[f]chromene should be handled with

care. It is advised to wear suitable protective clothing, gloves, and eye/face protection.[2] In

case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[2]

Conclusion
3,3-Diphenyl-3H-benzo[f]chromene is a significant photochromic compound with well-

established properties and a clear mechanism of action for its color-changing behavior. Its

synthesis is achievable through established organic chemistry methods. While its primary

application lies in materials science, particularly for photochromic lenses, the biological

activities of this specific molecule remain an unexplored area of research. Further investigation

into its potential pharmacological effects could open new avenues for its application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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